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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Methoxybenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxybenzyl chloride (CAS No: 824-98-6), also known as 1-(chloromethyl)-3-

methoxybenzene or m-(chloromethyl)anisole, is a versatile reagent used in organic synthesis.

[1][2] Its applications include the alkylation of various compounds and the synthesis of

diarylmethanes.[3] However, its utility is matched by its significant hazardous properties,

including severe corrosivity and lachrymatory effects.[1]

This guide provides a comprehensive overview of the safety and handling precautions

necessary when working with 3-Methoxybenzyl chloride. Adherence to these protocols is

critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
3-Methoxybenzyl chloride is classified as a hazardous chemical. The primary danger is its

corrosive nature, causing severe skin burns and eye damage.[3][4][5] It is also a lachrymator, a

substance that irritates the eyes and causes tearing.[1] Users must be aware of its moisture

sensitivity, which can affect its stability and reactivity.[1]

Table 1: GHS Hazard Classification for 3-Methoxybenzyl Chloride
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Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Skin Corrosion /

Irritation
Category 1B

GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage.[3][5][6]

Serious Eye

Damage /

Irritation

Category 1
GHS05

(Corrosion)
Danger

H314: Causes

severe skin

burns and eye

damage.[3][6]

Corrosive to

Metals
Category 1

GHS05

(Corrosion)
Warning

H290: May be

corrosive to

metals.

Germ Cell

Mutagenicity
Category 2

GHS08 (Health

Hazard)
Warning

H341: Suspected

of causing

genetic defects.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling.

Table 2: Physical and Chemical Properties of 3-Methoxybenzyl Chloride
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Property Value Reference(s)

Molecular Formula C₈H₉ClO [1][6]

Molecular Weight 156.61 g/mol [1][6]

Appearance Colorless to light yellow liquid [1]

Odor Odorless [1]

Flash Point 101 °C / 213.8 °F (closed cup) [3][6][7]

Boiling Point 124 °C at 13 mmHg [3][6]

Refractive Index n20/D 1.544 [3][6]

Stability

Moisture sensitive; contains

potassium carbonate as a

stabilizer.

[1][3][6]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential. This involves a combination of

engineering controls and appropriate personal protective equipment.

Engineering Controls
Ventilation: Work with 3-Methoxybenzyl chloride must be conducted in a well-ventilated

area, preferably within a chemical fume hood.[4][8]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or

NIOSH (US) standards.[8] A full face shield is also recommended.[3]

Skin Protection:
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Gloves: Handle with chemical-impermeable gloves that have been inspected for integrity

prior to use.[8]

Clothing: Wear impervious, flame-resistant protective clothing and long sleeves to prevent

skin contact.[8]

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved full-facepiece respirator with a filter

for organic gases and vapors (Type A).[3][8][9]
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Personal Protective Equipment (PPE) Workflow

Task Hazard Assessment

Select Appropriate PPE

Identify Risks

Inspect PPE Before Use

Goggles, Gloves, Lab Coat

Proper Donning

Perform Chemical Handling

Proper Doffing

Dispose/Decontaminate PPE

Click to download full resolution via product page

Caption: PPE selection and use workflow for handling hazardous chemicals.

Safe Handling and Storage Protocols
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Handling
Do not breathe mist, vapors, or spray.[1][7]

Avoid all contact with eyes, skin, and clothing.[1][8]

Handle in a well-ventilated area, preferably a chemical fume hood.[8]

Wash hands and any exposed skin thoroughly after handling.[7]

When not in use, keep containers securely sealed.[10]

Storage
Store in a refrigerator at 2-8°C.[1][3][6]

Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[1][8]

Store locked up and away from incompatible materials.[8][10][11]

The material is moisture-sensitive; protect from atmospheric moisture.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
Table 3: First Aid for 3-Methoxybenzyl Chloride Exposure
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Exposure Route First Aid Protocol Reference(s)

Eye Contact

Immediately hold eyelids apart

and flush continuously with

plenty of water for at least 15

minutes. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention from an

ophthalmologist.

[1][11]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with soap

and plenty of water/shower.

Seek immediate medical

attention.

[1][11]

Inhalation

Move the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If breathing is

difficult, administer oxygen. If

not breathing, provide artificial

respiration. Seek immediate

medical attention.

[1][8][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. If the

person is conscious, have

them drink plenty of water (or

milk, if possible). Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

Ingestion can cause severe

swelling and perforation of the

esophagus or stomach.

[1][10][11]
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Self-Protection for First Aiders: Ensure you are aware of the material involved and take

precautions to protect yourself from contamination.[1][4]

General Emergency Response Workflow

Spill / Exposure Occurs

Assess Situation
(Is it safe to approach?)

Alert Personnel
Initiate Alarms

Don Appropriate PPE

Take Action
(First Aid / Spill Control)

Report Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical emergency.

Fire-Fighting Measures
Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[7][11][12]
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Unsuitable Media: Do not use a solid water stream, as it may scatter and spread the fire.[1]

[4]

Hazards from Combustion: Thermal decomposition can produce irritating and toxic gases,

including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[1][7][9]

Protective Gear: Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA) with a full facepiece operated in pressure-demand mode.[1][7][12]

Accidental Release Measures (Spill Protocol)
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Wear the appropriate PPE as described in Section 4.2, including

respiratory protection. Avoid breathing vapors.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[8]

Absorption: Cover and absorb the spill with an inert, non-combustible material such as sand,

silica gel, or a universal binder.[1][4][7]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed

container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste as hazardous material in accordance with local, state, and

federal regulations.[1]

Stability and Reactivity
Table 4: Reactivity Profile of 3-Methoxybenzyl Chloride
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Parameter Description Reference(s)

Reactivity
No hazardous reactions under

normal use.
[1]

Chemical Stability

Stable under recommended

storage conditions, but is

moisture sensitive.

[1]

Conditions to Avoid
Exposure to moisture and

excess heat.
[1]

Incompatible Materials

Strong bases, alcohols,

amines, metals, and strong

oxidizing agents.

[1][12]

Hazardous Decomposition

Products

Under fire conditions, forms

carbon monoxide (CO), carbon

dioxide (CO₂), and hydrogen

chloride gas.

[1][7]

Toxicological Information
The toxicological properties of 3-Methoxybenzyl chloride have not been fully investigated.[1]

[4] However, available data indicates significant hazards.

Table 5: Summary of Toxicological Effects
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Effect Finding Reference(s)

Acute Toxicity

No quantitative data is

available for oral, dermal, or

inhalation routes. The product

is considered corrosive.

[4][7][9]

Skin Corrosion/Irritation
Causes severe skin burns

(Category 1B).
[3][4]

Serious Eye Damage/Irritation
Causes serious eye damage

(Category 1).
[3][4]

Sensitization No information available. [7][9]

Germ Cell Mutagenicity
Suspected of causing genetic

defects.

Carcinogenicity

No information available. Not

classified as a carcinogen by

major agencies.

[9]

Symptoms of Exposure

Ingestion may cause severe

swelling and damage to

delicate tissues, with a danger

of perforation. It is also a

lachrymator.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 3-甲氧基氯苄 97% | Sigma-Aldrich [sigmaaldrich.com]

4. fishersci.no [fishersci.no]

5. 3-Methoxybenzyl chloride | C8H9ClO | CID 69994 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. 3-甲氧基氯苄 97% | Sigma-Aldrich [sigmaaldrich.com]

7. fishersci.com [fishersci.com]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

10. static.cymitquimica.com [static.cymitquimica.com]

11. chemicalbook.com [chemicalbook.com]

12. cleanchemlab.com [cleanchemlab.com]

To cite this document: BenchChem. [3-Methoxybenzyl chloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048006#3-methoxybenzyl-chloride-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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